Cas no 1223-21-8 (Benzoic acid, 3-[[(phenylamino)thioxomethyl]amino]-)

• Product Name: Benzoic acid, 3-[[(phenylamino)thioxomethyl]amino]-
• CAS No: 1223-21-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 96955
• PubChem ID: 4763329
• Update Time: 2025-04-18

Benzoic acid, 3-[[(phenylamino)thioxomethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(phenylamino)thioxomethyl]amino]-
• 3-(phenylcarbamothioylamino)benzoic acid
• AKOS002271790
• CHEMBL9456
• ST50159660
• DTXSID80406324
• 1223-21-8
• SCHEMBL11517562

• Inchi： 1S/C14H12N2O2S/c17-13(18)10-5-4-8-12(9-10)16-14(19)15-11-6-2-1-3-7-11/h1-9H,(H,17,18)(H2,15,16,19)
• InChI Key： ALYXWVGLKMCPLO-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 272.06206
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 61.69